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An In-Depth Technical Guide to the Structure and Utility of (4-Methoxybenzyl)hydrazine
Hydrochloride

Abstract

(4-Methoxybenzyl)hydrazine hydrochloride (CAS No. 2011-48-5) is a versatile chemical
intermediate with growing importance in medicinal chemistry, particularly in the development of
targeted therapeutics. This guide provides a comprehensive analysis of its molecular structure,
physicochemical properties, and spectroscopic signature. It details a field-proven synthetic
protocol and explores its application as a key building block in the synthesis of advanced
heterocyclic compounds, such as SHP2 inhibitors for cancer therapy. This document is
intended for researchers, chemists, and drug development professionals seeking an in-depth
understanding of this specific structural isomer and its practical utility.

Introduction and Structural Clarification

In the landscape of chemical reagents, structural isomers with similar names can be a
significant source of confusion. This is particularly true for (4-Methoxybenzyl)hydrazine and its
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isomer, (4-Methoxyphenyl)hydrazine. It is critical to distinguish between them as their structural
differences dictate their reactivity and applications.

* (4-Methoxybenzyl)hydrazine Hydrochloride (This Guide's Focus): Features a hydrazine
moiety (-NHNHz2) attached to a methylene (-CHz) group, which is then connected to the 4-
methoxyphenyl ring. Its CAS number is 2011-48-5. This benzylic structure is key to its role in
synthesizing specific heterocyclic systems.

e (4-Methoxyphenyl)hydrazine Hydrochloride: Features a hydrazine moiety (-NHNH2) directly
attached to the aromatic ring at the para-position relative to the methoxy group. Its CAS
number is 19501-58-7. This compound is a classical reagent, most notably used in the
Fischer indole synthesis.[1][2]

This guide will focus exclusively on the (4-Methoxybenzyl)hydrazine hydrochloride isomer,
elucidating the structural features that make it a valuable tool for modern synthetic and
medicinal chemistry.

Molecular Structure and Physicochemical
Properties

The structure of (4-Methoxybenzyl)hydrazine hydrochloride consists of a p-methoxyphenyl
group linked to a hydrazine functional group via a methylene bridge.[3] The hydrochloride salt
form enhances its stability and solubility in polar solvents.[3] The presence of the flexible benzyl
group, the nucleophilic hydrazine, and the electron-donating methoxy group on the aromatic
ring are the core structural features that define its chemical behavior.

Table 1: Physicochemical Properties of (4-Methoxybenzyl)hydrazine Hydrochloride
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Property Value Source(s)

CAS Number 2011-48-5 [4]1[5]

Molecular Formula CsH13CIN20 [5]1[6]

Molecular Weight 188.66 g/mol [61[7]
Pale yellow to light yellow or

Appearance _ _ [51081[°]
off-white solid/powder

] ] 194-195 °C (with

Melting Point - [819]
decomposition)
Slightly soluble in DMSO and

Solubility Methanol; Soluble in polar [31[81I9]
solvents like water
Hygroscopic; recommended

Stability storage at 2—-8 °C under inert [819]
gas

SMILES COC1=CC=C(C=C1)CNN.CI [31[4]

| INChiKey | NWIAETGHZKYGAD-UHFFFAOYSA-N |[3][4][6] |

Spectroscopic Characterization

Spectroscopic analysis provides a definitive fingerprint of a molecule's structure. The following

sections detail the expected spectral data for (4-Methoxybenzyl)hydrazine hydrochloride,

explaining the correlation between the signals and the molecular architecture.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While a published spectrum is not readily available, the structure allows for a confident

prediction of its H and 3C NMR spectra. A certificate of analysis confirms that the tH NMR

spectrum is consistent with the structure.[10]

1H NMR (Expected Signals, in DMSO-ds):
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Aromatic Protons (6 = 7.3 ppm and 6.9 ppm): The para-substituted benzene ring will exhibit
a characteristic AA'BB' splitting pattern. The two protons ortho to the methoxybenzyl group (o
= 6.9 ppm) will appear upfield due to the electron-donating effect of the OCHs group, likely as
a doublet. The two protons ortho to the benzyl group (& = 7.3 ppm) will appear further
downfield, also as a doublet.

Benzylic Protons (-CHz-) (0 = 4.0-4.2 ppm): The two protons of the methylene bridge are
chemically equivalent and will appear as a sharp singlet. Their position is downfield due to
the deshielding effects of the adjacent aromatic ring and the nitrogen atom.

Methoxy Protons (-OCHs) (& = 3.75 ppm): The three equivalent protons of the methoxy group
will appear as a distinct singlet.

Hydrazine Protons (-NHNHz2%) (& = 9.0-11.0 ppm): The protons on the nitrogen atoms are
expected to be broad signals due to quadrupole broadening and exchange with the solvent.
As a hydrochloride salt, these protons are acidic and will appear significantly downfield.

13C NMR (Expected Signals, in DMSO-ds):

Aromatic C-O (6 = 159 ppm): The carbon attached to the methoxy group will be the most
downfield aromatic signal.

Aromatic C-H (6 = 131 ppm and 114 ppm): Two distinct signals for the aromatic C-H carbons
are expected.

Aromatic C-CH:z (Quaternary) (& = 128 ppm): The quaternary carbon of the ring attached to
the benzyl group.

Methoxy Carbon (-OCHs3s) (& = 55 ppm): A sharp signal for the methoxy carbon.

Benzylic Carbon (-CHz) (& = 50 ppm): The signal for the benzylic carbon.

Infrared (IR) Spectroscopy

The IR spectrum will display characteristic absorption bands corresponding to the molecule's

functional groups.
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e N-H Stretching (3300-3000 cm~1): Broad and strong absorption bands characteristic of the
hydrazinium ion (-NHz2NHz%-).

e Aromatic C-H Stretching (3100-3000 cm~1): Sharp, medium intensity bands.

e Aliphatic C-H Stretching (3000-2850 cm~1): Medium intensity bands from the methylene and
methoxy groups.

e Aromatic C=C Bending (1610, 1510 cm™1): Strong bands typical of a para-substituted
benzene ring.

C-O Stretching (= 1250 cm~1): A strong band corresponding to the aryl-alkyl ether linkage.

Mass Spectrometry (MS)

Mass spectrometry analysis confirms the molecular weight of the compound. For the free base
(CsH12N20), the expected molecular ion peak [M]* would be at m/z 152. The protonated
molecule [M+H]* is observed at m/z 153.[8] A primary fragmentation pathway involves the
cleavage of the benzylic C-C bond, which would generate a stable 4-methoxybenzyl cation
(tropylium ion equivalent) at m/z 121.

Synthesis and Reaction Chemistry

(4-Methoxybenzyl)hydrazine hydrochloride is synthesized via a nucleophilic substitution
reaction. The causality behind this choice is the high reactivity of the benzylic halide starting
material and the strong nucleophilicity of hydrazine.

Synthetic Workflow

The synthesis is a robust, two-step process starting from 4-methoxybenzyl chloride and
hydrazine hydrate.[8] The large excess of hydrazine hydrate serves as both the nucleophile
and the reaction solvent, driving the reaction to completion and minimizing the formation of bis-
substituted byproducts. The final acidification step is crucial for isolating the product as a
stable, crystalline hydrochloride salt.
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Step 1: Nucleophilic Substitution

[4—Methoxybenzyl Chloridej [ Hydrazine Hydrate
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(in Ethanol) Large Excess in Ethanol
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l

Acidification
(5M HCI at 0°C)

(4-Methoxybenzyl)hydrazine HCI

(Precipitate)

Click to download full resolution via product page
Caption: Synthesis of (4-Methoxybenzyl)hydrazine HCI.

Detailed Experimental Protocol

This protocol is adapted from a documented synthesis procedure and is intended for execution
by qualified chemists.[8]
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e Reaction Setup: To a 500 mL three-necked round bottom flask, add hydrazine hydrate (40 g,
0.80 mol) and anhydrous ethanol (280 mL).

» Addition of Reagent: Slowly add a solution of 4-methoxybenzyl chloride (12.5 g, 0.080 mol)
in anhydrous ethanol (30 mL) dropwise to the hydrazine mixture at room temperature with
stirring.

o Reaction: Heat the reaction mixture to 90 °C and maintain stirring for 2 hours. Monitor the
reaction for completion using an appropriate method (e.g., TLC).

o Solvent Removal: Upon completion, cool the mixture and concentrate it under reduced
pressure to remove the ethanol and excess hydrazine hydrate.

o Redissolution: Redissolve the resulting residue in anhydrous ethanol (150 mL).

 Acidification and Precipitation: Cool the ethanol solution to 0 °C in an ice bath. Slowly add 5
M hydrochloric acid (approx. 120 mL) while stirring. A white solid will precipitate.

« |solation: Collect the precipitated solid by vacuum filtration. Wash the solid with cold ethanol
and then diethyl ether to facilitate drying.

e Drying: Dry the product under vacuum to yield (4-Methoxybenzyl)hydrazine hydrochloride
as a solid (reported yield: 72%).[8]

Applications in Drug Development: A SHP2 Inhibitor
Precursor

The primary application of (4-Methoxybenzyl)hydrazine hydrochloride in modern drug
discovery is as a key building block for heterocyclic derivatives that act as SHP2 inhibitors.[9]

SHP2 (Src homology 2 domain-containing phosphatase 2) is a non-receptor protein tyrosine
phosphatase that is a critical signaling node in the RAS/MAPK pathway.[11] Hyperactivation of
this pathway is a major driver in many human cancers, making SHP2 a high-value oncology
target.[12] Allosteric inhibitors that bind to and stabilize SHP2 in its inactive conformation are
currently a major focus of clinical development.[11][13]
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The (4-Methoxybenzyl)hydrazine moiety is incorporated into complex heterocyclic scaffolds
which then form the core of these potent and selective inhibitors. Its specific structure allows for
the precise spatial orientation of the 4-methoxyphenyl group, which can form key interactions
(e.g., hydrogen bonds) within the allosteric binding pocket of the SHP2 protein.[14]

(4-Methoxybenzyl)hydrazine HCI Other Reagents
(Key Building Block) (e.g., Dicarbonyls, etc.)

Multi-step
Heterocyclic Synthesis

orms Core Structure

Advanced Heterocyclic Core
(e.g., Triazoloquinazolinone)

Binds to Allosteric Site

SHP2 Protein
(Oncogenic Target)

nduces Inactive State

Allosteric Inhibition
of SHP2 Activity

@Iocks RAS/MAPK Pathwa)a

Click to download full resolution via product page

Caption: Role as a precursor for SHP2 inhibitors.
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Safety and Handling

(4-Methoxybenzyl)hydrazine hydrochloride is an irritant and is harmful if swallowed, in
contact with skin, or inhaled.[4][15]

GHS Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation), H335 (May cause respiratory irritation).[4][6][8]

o Personal Protective Equipment (PPE): Handle in a chemical fume hood. Wear appropriate
PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

« Handling: Avoid creating dust. As the compound is hygroscopic, store it in a tightly sealed
container under an inert atmosphere (e.g., argon or nitrogen) in a cool, dry place.[8][9]

o Disposal: Dispose of waste in accordance with local, state, and federal regulations. Contact
a licensed professional waste disposal service.[15]

Conclusion

(4-Methoxybenzyl)hydrazine hydrochloride is a structurally distinct and valuable reagent for
advanced organic synthesis. Its key structural feature—the methylene spacer between the
hydrazine and phenyl ring—differentiates it from its more common isomer and enables its use
in the construction of complex heterocyclic molecules. Its role as a precursor to potent SHP2
inhibitors highlights its importance in modern medicinal chemistry and the development of
targeted cancer therapies. A thorough understanding of its structure, properties, and safe
handling is essential for its effective application in research and development.

References
e Google Patents. (n.d.). CN102557985A - Process for preparing 4-methoxyphenyl hydrazine

hydrochloride.

e Acmec Biochemical. (n.d.). 2011-48-5[(4-Methoxybenzyl)hydrazine hydrochloride].
Retrieved from [Link]

» MSDS of (4-Methoxybenzyl)hydrazine hydrochloride. (2019).

e PubChem. (n.d.). 4-Methoxybenzylhydrazine hydrochloride. CID 45789374. Retrieved from
[Link]

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b1391055/docs?utm_src=pdf-body#4-methoxybenzyl-hydrazine-hydrochloride-structure
https://pubchem.ncbi.nlm.nih.gov/compound/45789374
https://www.capotchem.cn/doc/viewmsds_2011-48-5.html
https://pubchem.ncbi.nlm.nih.gov/compound/45789374
https://www.acmec.com.cn/cas/2011-48-5/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2369653.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2369653.htm
https://chemdad.com/index.php?c=article&id=67227
https://www.capotchem.cn/doc/viewmsds_2011-48-5.html
https://www.benchchem.com/product/b1391055/docs?utm_src=pdf-body#4-methoxybenzyl-hydrazine-hydrochloride-structure
https://www.benchchem.com/product/b1391055/docs?utm_src=pdf-body#4-methoxybenzyl-hydrazine-hydrochloride-structure
https://www.acmec-biochem.com/2011-48-5.html
https://www.benchchem.com/product/b1391055/docs?utm_src=pdf-body#4-methoxybenzyl-hydrazine-hydrochloride-structure
https://pubchem.ncbi.nlm.nih.gov/compound/45789374
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1391055?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e Capot Chemical. (n.d.). Specifications of (4-Methoxybenzyl)hydrazine hydrochloride.
Retrieved from [Link]

e Oakwood Chemical. (n.d.). (4-Methoxybenzyl)hydrazine hydrochloride. Retrieved from
[Link]

e Chemdad Co., Ltd. (n.d.). (4-METHOXYBENZYL)HYDRAZINE DIHYDROCHLORIDE.
Retrieved from [Link]

e Bunda, S., et al. (2020). Targeted degradation of the oncogenic phosphatase SHP2. eLife, 9,
e56467. Retrieved from [Link]

e ResearchGate. (n.d.). Structures of some targeted SHP2 inhibitors. Retrieved from [Link]

e Chen, Y., et al. (2023). Targeting SHP2 with Natural Products: Exploring Saponin-Based
Allosteric Inhibitors and Their Therapeutic Potential. Molecules, 28(9), 3784. Retrieved from
[Link]

o Targeted Oncology. (2023). SHP2 Inhibitors Undergo Exploration in Combinations. Retrieved
from [Link]

 MedChemExpress. (n.d.). Certificate of Analysis: (4-Methoxybenzyl)hydrazine
hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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